Cas no 16335-50-5 (1H-Pyrazole-4,5-dione,1-phenyl-, 4-(2-phenylhydrazone))
16335-50-5 structure
Product Name:1H-Pyrazole-4,5-dione,1-phenyl-, 4-(2-phenylhydrazone)
CAS No:16335-50-5
MF:C15H12N4O
MW:264.281982421875
CID:147437
PubChem ID:316037
Update Time:2025-04-19
1H-Pyrazole-4,5-dione,1-phenyl-, 4-(2-phenylhydrazone) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4,5-dione,1-phenyl-, 4-(2-phenylhydrazone)
- 1-Phenyl-4-(2-phenylhydrazono)-1H-pyrazole-5-one
- 1H-Pyrazole-4, 1-phenyl-, 4-(phenylhydrazone)
- 1-phenyl-2-pyrazoline-4,5-dione 4-phenylhydrazone
- 1-Phenylpyrazolin-4.5-dion-4-phenylhydrazon
- 2-Phenyl-2H-pyrazol-3,4-dion-4-phenylhydrazon
- 2-phenyl-2H-pyrazole-3,4-dione 4-phenylhydrazone
- AC1NTBJ4
- NSC243482
- Pyrazole-4, 1-phenyl-, 4-(phenylhydrazone)
- 1H-Pyrazole-4,5-dione, 1-phenyl-, 4-(phenylhydrazone)
- SCHEMBL8965761
- NSC-243482
- (4E)-1-Phenyl-1H-pyrazole-4,5-dione 4-(phenylhydrazone) #
- 16335-50-5
- Pyrazole-4,5-dione, 1-phenyl-, 4-(phenylhydrazone)
- IYYHLKVNXUFYRS-NBVRZTHBSA-N
- SMR001830832
- 2-phenyl-4-phenyldiazenyl-1H-pyrazol-3-one
- MLS003115250
- SCHEMBL8965768
- CHEMBL3144854
- DTXSID00418808
-
- Inchi: 1S/C15H12N4O/c20-15-14(18-17-12-7-3-1-4-8-12)11-16-19(15)13-9-5-2-6-10-13/h1-11,16H/b18-17+
- InChI Key: NRYKBUOQTITJGB-ISLYRVAYSA-N
- SMILES: O=C1C(=CNN1C1C=CC=CC=1)/N=N/C1C=CC=CC=1
Computed Properties
- Exact Mass: 264.10126
- Monoisotopic Mass: 264.101111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 57.1
- XLogP3: 3.5
Experimental Properties
- Density: 1.25
- Boiling Point: 401.8°C at 760 mmHg
- Flash Point: 196.8°C
- Refractive Index: 1.662
- PSA: 57.06
1H-Pyrazole-4,5-dione,1-phenyl-, 4-(2-phenylhydrazone) Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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